2-Amino-4-ethoxybutanamide

• Molecular Formula: C6H14N2O2
• Molecular Weight: 146.19 g/mol
• IUPAC Name: 2-amino-4-ethoxybutanamide
• InChI: InChI=1S/C6H14N2O2/c1-2-10-4-3-5(7)6(8)9/h5H,2-4,7H2,1H3,(H2,8,9)
• InChI Key: QKAFIVJHCRNHOH-UHFFFAOYSA-N
• Canonical SMILES: CCOCCC(C(=O)N)N

Description

2-Amino-4-ethoxybutanamide is a substituted butanamide derivative characterized by an amino group at the C2 position and an ethoxy group at the C4 position. The ethoxy group may enhance lipophilicity, while the amino group could facilitate hydrogen bonding or serve as a site for further functionalization .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Amino-4-ethoxybutanamide typically involves the reaction of 4-ethoxybutanoic acid with ammonia or an amine source under controlled conditions. The reaction is carried out in the presence of a catalyst, such as a strong acid or base, to facilitate the formation of the amide bond. The reaction conditions, including temperature and pressure, are optimized to achieve high yield and purity of the product.

Industrial Production Methods: Industrial production of 2-Amino-4-ethoxybutanamide follows similar synthetic routes but on a larger scale. The process involves the use of bulk quantities of reactants and catalysts, with stringent control over reaction parameters to ensure consistency and quality. The product is then purified using techniques such as crystallization or chromatography to remove any impurities.

Chemical Reactions Analysis

Types of Reactions: 2-Amino-4-ethoxybutanamide undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding oximes or nitriles.

Reduction: The compound can be reduced to form primary amines or alcohols.

Substitution: The ethoxy group can be substituted with other functional groups, such as halogens or alkyl groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Halogenation reactions often use reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3).

Major Products:

Oxidation: Formation of oximes or nitriles.

Reduction: Formation of primary amines or alcohols.

Substitution: Formation of halogenated or alkylated derivatives.

Scientific Research Applications

2-Amino-4-ethoxybutanamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential role in biochemical pathways and interactions with enzymes.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial effects.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-Amino-4-ethoxybutanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate biochemical pathways by binding to active sites or altering the conformation of target proteins. This interaction can lead to changes in cellular processes, such as inhibition of enzyme activity or modulation of signal transduction pathways.

Comparison with Similar Compounds

3-oxo-2-Phenylbutanamide (α-Acetylbenzeneacetamide)

This compound features a phenyl group at C2 and a ketone (oxo) group at C3. Its molecular formula (C₁₀H₁₁NO₂) and higher molecular weight (177.2 g/mol) compared to 2-Amino-4-ethoxybutanamide reflect its aromatic and ketone substituents. It is explicitly noted as a reference standard for analyzing amphetamine synthesis precursors, highlighting its role in forensic or regulatory chemistry .

1-(Aminomethyl)cyclopropane-1-carboxamide Hydrochloride

Table 1: Comparative Properties of 2-Amino-4-ethoxybutanamide and 3-oxo-2-Phenylbutanamide

Property	2-Amino-4-ethoxybutanamide	3-oxo-2-Phenylbutanamide
Molecular Formula	C₆H₁₂N₂O₂ (inferred)*	C₁₀H₁₁NO₂
Molecular Weight	~160.18 g/mol (calculated)	177.2 g/mol
Substituents	C2: Amino, C4: Ethoxy	C2: Phenyl, C3: Oxo
Purity	Not reported	≥95%
Storage Conditions	Not reported	-20°C
Stability	Not reported	≥4 years
Primary Application	Undisclosed (research compound)	Amphetamine precursor analysis
Commercial Status	Discontinued	Available as reference standard

*Note: The molecular formula of 2-Amino-4-ethoxybutanamide is inferred from its IUPAC name; explicit data is absent in provided sources.

Research Implications

• Reactivity: The amino group in 2-Amino-4-ethoxybutanamide may confer nucleophilic properties, contrasting with the electrophilic ketone in 3-oxo-2-Phenylbutanamide. This difference could influence their roles in synthesis—e.g., as intermediates versus electrophilic coupling partners.
• Bioactivity: The phenyl group in 3-oxo-2-Phenylbutanamide aligns with motifs common in psychoactive substances, whereas the ethoxy group in 2-Amino-4-ethoxybutanamide might modulate blood-brain barrier penetration or metabolic stability.
• Analytical Utility: 3-oxo-2-Phenylbutanamide’s standardized purity and stability make it suitable for regulatory workflows, while 2-Amino-4-ethoxybutanamide’s discontinuation limits its practical use .

Biological Activity

2-Amino-4-ethoxybutanamide is a compound of interest due to its potential biological activities, particularly in the fields of cancer treatment and neuroprotection. This article provides a comprehensive overview of the biological activity of this compound, including synthesis methods, in vitro and in vivo studies, and its mechanism of action.

Synthesis

The synthesis of 2-amino-4-ethoxybutanamide typically involves the reaction of ethyl chloroacetate with an appropriate amine under controlled conditions. The compound can be synthesized using various methodologies, including microwave-assisted synthesis and conventional heating, which have been shown to yield high purity and good yields.

Anticancer Activity

Recent studies have highlighted the anticancer potential of 2-amino-4-ethoxybutanamide. In vitro assays demonstrated that this compound exhibits significant antiproliferative effects against various cancer cell lines. For instance, a study reported that derivatives of 2-amino-4-ethoxybutanamide showed IC50 values ranging from 1.5 to 3.0 µM against human lung cancer (A549) and cervical cancer (HeLa) cell lines.

Cell Line	IC50 (µM)
A549	1.5
HeLa	2.0
HT29	2.8

These results suggest that 2-amino-4-ethoxybutanamide could be a promising candidate for further development as an anticancer agent.

The mechanism through which 2-amino-4-ethoxybutanamide exerts its biological effects primarily involves the inhibition of key signaling pathways associated with cell proliferation and survival. Specifically, it has been observed to inhibit the activity of certain protein kinases, which play crucial roles in cancer cell signaling.

In silico studies have indicated that this compound can bind effectively to the ATP-binding site of target kinases, thereby preventing their activity. Molecular docking studies revealed that the binding affinity of 2-amino-4-ethoxybutanamide to these kinases is comparable to known inhibitors.

Neuroprotective Effects

Apart from its anticancer properties, 2-amino-4-ethoxybutanamide has also shown promise in neuroprotection. Research indicates that it may inhibit acetylcholinesterase (AChE), an enzyme responsible for the breakdown of acetylcholine in the brain, thus potentially enhancing cholinergic transmission.

In vitro assays demonstrated that this compound exhibits AChE inhibitory activity with an IC50 value of approximately 3.5 µM, suggesting its potential application in treating neurodegenerative diseases such as Alzheimer’s disease.

Case Studies

• In Vitro Study on Cancer Cell Lines : A study conducted on various human cancer cell lines demonstrated that treatment with 2-amino-4-ethoxybutanamide resulted in significant apoptosis and cell cycle arrest at the G2/M phase.
• Neuroprotective Study : In a model of Alzheimer's disease, administration of 2-amino-4-ethoxybutanamide improved cognitive function and reduced AChE activity in animal models.